Cas no 5409-43-8 (4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide)

• Product Name: 4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide
• CAS No: 5409-43-8
• MF: C₁₃H₁₇BrN₂O₃S
• MW: 361.254681348801
• CID: 1586922
• PubChem ID: 2422382
• Update Time: 2025-04-21

4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide
• benzenesulfonamide, 4-bromo-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-
• 5409-43-8
• MLS000663266
• HMS2625H09
• 4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzene-1-sulfonamide
• SMR000301296
• SR-01000043855
• Z53825083
• STK481567
• SR-01000043855-1
• 4-bromo-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide
• DTXSID60368592
• AKOS001057058
• CHEMBL1311419

• Inchi： 1S/C13H17BrN2O3S/c14-11-4-6-12(7-5-11)20(18,19)15-8-2-10-16-9-1-3-13(16)17/h4-7,15H,1-3,8-10H2
• InChI Key： NCBSBBAAJDKCBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCCCN1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 360.01441
• Monoisotopic Mass: 360.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.495
• Boiling Point: 531.8°C at 760 mmHg
• Flash Point: 275.4°C
• Refractive Index: 1.588
• PSA: 66.48